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Cat. No.: B1238836

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithospermic acid B (LAB), also known as Salvianolic acid B, is a prominent water-soluble

bioactive compound derived from the roots of Salvia miltiorrhiza (Danshen). It is a potent

antioxidant and has garnered significant interest for its wide range of pharmacological

activities, including cardioprotective, anti-inflammatory, and neuroprotective effects. As a result,

high-purity analytical standards of Lithospermic acid B are crucial for accurate quantification

in research, quality control of herbal products, and pharmacokinetic studies. This document

provides detailed application notes and protocols for the use of commercially available

Lithospermic acid B analytical standards.

Commercially Available Analytical Standards
Lithospermic acid B analytical standards are available from several reputable suppliers,

ensuring accessibility for researchers. These standards are typically of high purity (often ≥98%

by HPLC), making them suitable for use as reference materials in various analytical

techniques.
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Table 1: Prominent Suppliers of Lithospermic Acid B Analytical Standard

Supplier Product Name Purity CAS Number

Sigma-Aldrich

Lithospermic acid

phyproof® Reference

Substance

≥90.0% (HPLC) 121521-90-2

APExBIO
Lithospermic Acid –

Natural Polyphenol
>98% 121521-90-2

MedChemExpress
Salvianolic acid B

(Lithospermic acid B)
>98% 121521-90-2

MedKoo Biosciences Lithospermic acid B >98% 121521-90-2

Lifeasible lithospermic acid B 60% 121521-90-2

Application 1: Quantification of Lithospermic Acid B
in Salvia miltiorrhiza by HPLC
This protocol outlines a common application for the analytical standard: the quantification of

Lithospermic acid B in its natural source, Salvia miltiorrhiza.

Experimental Workflow
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Caption: Workflow for Quantification of Lithospermic Acid B.
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Protocols
1. Sample Preparation

Obtain dried roots of Salvia miltiorrhiza.

Grind the dried roots into a fine powder.

Accurately weigh 1.0 g of the powdered sample.

Extract the powder with 50 mL of methanol by ultrasonication for 30 minutes.

Centrifuge the extract at 10,000 x g for 10 minutes.

Collect the supernatant and filter it through a 0.45 µm syringe filter.

Dilute the filtered extract with methanol to a suitable concentration for HPLC analysis.

2. Standard Solution Preparation

Accurately weigh 10 mg of Lithospermic acid B analytical standard.

Dissolve in 10 mL of methanol to prepare a stock solution of 1 mg/mL.

Perform serial dilutions of the stock solution with methanol to prepare a series of standard

solutions with concentrations ranging from 1 µg/mL to 100 µg/mL.

3. HPLC Conditions A gradient reversed-phase HPLC method is recommended for the

simultaneous separation and determination of Lithospermic acid B and other phenolic

compounds in Salvia miltiorrhiza.[1][2]

Table 2: HPLC Parameters for Lithospermic Acid B Analysis
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Parameter Condition

Column
C18 reversed-phase column (e.g., 4.6 x 250

mm, 5 µm)

Mobile Phase A
Methanol/Water/Formic Acid (14.0:85.2:0.8,

v/v/v)

Mobile Phase B Methanol/Water (65:35, v/v)

Gradient
0-2 min, 0% B; 2-10 min, 30-45% B (linear

gradient)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength 280 nm

Injection Volume 20 µL

4. Data Analysis

Construct a calibration curve by plotting the peak area of the Lithospermic acid B standard

against its concentration.

Determine the concentration of Lithospermic acid B in the sample extract by interpolating

its peak area on the calibration curve.

Calculate the content of Lithospermic acid B in the original Salvia miltiorrhiza sample.

Table 3: Quantitative Data from a Representative HPLC Method

Parameter Value

Linearity Range 1 - 100 µg/mL

Correlation Coefficient (r²) > 0.999

Limit of Detection (LOD) ≤0.05 mg/L[1][2]

Relative Standard Deviation (RSD) < 3%

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1238836/docs?utm_src=pdf-body#lithospermic-acid-b-analytical-standards-application-notes-and-protocols
https://www.benchchem.com/product/b1238836/docs?utm_src=pdf-body#lithospermic-acid-b-analytical-standards-application-notes-and-protocols
https://www.benchchem.com/product/b1238836/docs?utm_src=pdf-body#lithospermic-acid-b-analytical-standards-application-notes-and-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC12678144/
https://pubmed.ncbi.nlm.nih.gov/24212029/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238836?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application 2: Analysis of Lithospermic Acid B in
Biological Matrices (Rat Serum) by LC-MS/MS
This protocol is designed for the quantification of Lithospermic acid B in biological samples,

such as rat serum, for pharmacokinetic studies.

Protocols
1. Sample Preparation (Protein Precipitation)

To 100 µL of rat serum, add 300 µL of acetonitrile containing an internal standard (e.g.,

danshensu).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 12,000 x g for 10 minutes.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in 100 µL of the initial mobile phase.

Inject an aliquot into the LC-MS/MS system.

2. LC-MS/MS Conditions

Table 4: LC-MS/MS Parameters for Lithospermic Acid B Analysis in Serum
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Parameter Condition

Column
C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Gradient
A suitable gradient to separate LAB from matrix

components

Flow Rate 0.3 mL/min

Ion Source Electrospray Ionization (ESI), Negative Mode

MRM Transitions
Lithospermic acid B: Specific precursor/product

ion transitions

Internal Standard Specific precursor/product ion transitions

Table 5: Quantitative Data from a Representative LC-MS/MS Method

Parameter Value

Linearity Range 10.0-500 ng/mL[3]

Correlation Coefficient (r²) > 0.997[3]

Lower Limit of Quantification (LLOQ) 10 ng/mL[3]

Recovery 73.2 to 79.5%[3]

Signaling Pathways Modulated by Lithospermic
Acid B
Lithospermic acid B exerts its pharmacological effects by modulating various signaling

pathways. Understanding these pathways is crucial for drug development professionals.

Antioxidant and Anti-inflammatory Signaling
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Lithospermic acid B is a potent antioxidant and anti-inflammatory agent. It can scavenge

reactive oxygen species (ROS) and modulate key inflammatory pathways.

Inflammatory Stimuli (e.g., LPS)
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Caption: Antioxidant and Anti-inflammatory Pathways of LAB.

Lithospermic acid B has been shown to inhibit the NF-κB signaling pathway, a key regulator

of inflammation, thereby reducing the production of pro-inflammatory cytokines like TNF-α and

IL-6.[4] Additionally, it activates the Nrf2-HO-1 pathway, which upregulates the expression of

antioxidant enzymes, protecting cells from oxidative damage.[5]
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Cardioprotective Signaling
The cardioprotective effects of Lithospermic acid B are attributed to its ability to modulate

multiple signaling pathways involved in cell survival and apoptosis.
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Caption: Cardioprotective Signaling Pathways of LAB.

In the context of myocardial ischemia-reperfusion injury, Lithospermic acid B activates the

pro-survival PI3K/Akt pathway, leading to the upregulation of the anti-apoptotic protein Bcl-2.[6]

It also inhibits the pro-apoptotic MAPK signaling pathways, including p38 and JNK, thereby

reducing cardiomyocyte apoptosis.[5]

Conclusion
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Commercially available Lithospermic acid B analytical standards are indispensable tools for

the accurate identification and quantification of this promising therapeutic agent. The protocols

and data presented here provide a framework for researchers to develop and validate

analytical methods for various applications, from quality control of herbal medicines to

preclinical pharmacokinetic studies. Furthermore, a deeper understanding of the signaling

pathways modulated by Lithospermic acid B will facilitate its development as a novel

therapeutic for a range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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